Synthesis of 1-Benzothiazol-2-yl-ethylamine Hydrochloride: An In-depth Technical Guide
Synthesis of 1-Benzothiazol-2-yl-ethylamine Hydrochloride: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of a plausible synthetic route for 1-Benzothiazol-2-yl-ethylamine hydrochloride, a molecule of interest in medicinal chemistry and drug development. The synthesis is presented as a four-step process, commencing with the commercially available benzothiazole. This document details the experimental protocols for each step, presents quantitative data in a structured format, and includes visualizations of the synthetic pathway and key reaction mechanisms.
Overview of the Synthetic Pathway
The synthesis of 1-Benzothiazol-2-yl-ethylamine hydrochloride can be achieved through a four-step sequence starting from benzothiazole. The overall workflow involves the acylation of the benzothiazole ring, followed by oximation of the resulting ketone. Subsequent reduction of the oxime yields the target primary amine, which is then converted to its hydrochloride salt for improved stability and solubility.
Caption: Overall synthetic workflow for 1-Benzothiazol-2-yl-ethylamine hydrochloride.
Quantitative Data Summary
The following table summarizes the key quantitative data for each step of the synthesis. Please note that yields for steps 2 and 3 are based on typical literature values for analogous reactions and may vary.
| Step | Reactant | Product | Reagents | Solvent(s) | Yield (%) |
| 1 | Benzothiazole | 1-(1,3-Benzothiazol-2-yl)ethan-1-one | n-Butyllithium, N-Methoxy-N-methylacetamide | THF | 39 |
| 2 | 1-(1,3-Benzothiazol-2-yl)ethan-1-one | 1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime | Hydroxylamine hydrochloride, Sodium acetate | Ethanol/Water | ~80-90 |
| 3 | 1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime | 1-(1,3-Benzothiazol-2-yl)ethan-1-amine | Lithium aluminum hydride (LiAlH₄) | Anhydrous THF | ~70-85 |
| 4 | 1-(1,3-Benzothiazol-2-yl)ethan-1-amine | 1-Benzothiazol-2-yl-ethylamine hydrochloride | Hydrochloric acid (in a suitable solvent) | Diethyl ether | >95 |
Experimental Protocols
Step 1: Synthesis of 1-(1,3-Benzothiazol-2-yl)ethan-1-one (2-Acetylbenzothiazole)
This procedure follows a method involving the deprotonation of benzothiazole at the 2-position followed by acylation.
Materials and Reagents:
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Benzothiazole
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n-Butyllithium (n-BuLi) in hexanes
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N-Methoxy-N-methylacetamide
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Anhydrous Tetrahydrofuran (THF)
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1 M Hydrochloric acid (HCl)
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Ethyl acetate
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Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
Procedure:
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A solution of benzothiazole (1.0 eq) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., nitrogen or argon).
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n-Butyllithium (1.1 eq) is added dropwise to the stirred solution, and the mixture is stirred at -78 °C for 1 hour.
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N-Methoxy-N-methylacetamide (1.1 eq) is then added to the reaction mixture.
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The reaction is stirred at -78 °C for 3 hours and then allowed to warm to room temperature overnight.
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The reaction is quenched by the addition of 1 M HCl.
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The aqueous layer is extracted with ethyl acetate.
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The combined organic extracts are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.
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The crude product is purified by column chromatography on silica gel to afford 1-(1,3-Benzothiazol-2-yl)ethan-1-one as a solid.
Characterization Data (Literature):
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Appearance: Yellow solid
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Molecular Formula: C₉H₇NOS
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Molecular Weight: 177.22 g/mol [1]
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¹H NMR (CDCl₃, 400 MHz): δ 8.21 (d, 1H), 8.01 (d, 1H), 7.62-7.54 (m, 2H), 2.85 (s, 3H).
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¹³C NMR (CDCl₃, 101 MHz): δ 193.1, 166.8, 153.3, 136.7, 127.4, 126.8, 125.4, 122.0, 26.9.
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Mass Spectrum (EI): m/z 177 (M⁺).[1]
Step 2: Synthesis of 1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime
This step involves the condensation of the ketone with hydroxylamine.
Materials and Reagents:
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1-(1,3-Benzothiazol-2-yl)ethan-1-one
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Hydroxylamine hydrochloride (NH₂OH·HCl)
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Sodium acetate (CH₃COONa) or Pyridine
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Ethanol
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Water
Procedure:
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1-(1,3-Benzothiazol-2-yl)ethan-1-one (1.0 eq) is dissolved in a mixture of ethanol and water.
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Hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) are added to the solution.
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The reaction mixture is heated to reflux for 2-4 hours, with the progress monitored by Thin Layer Chromatography (TLC).
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After completion, the reaction mixture is cooled to room temperature and poured into cold water.
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The precipitated solid is collected by filtration, washed with water, and dried.
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The crude product can be recrystallized from a suitable solvent such as ethanol to yield pure 1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime.
Expected Characterization:
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Appearance: Crystalline solid.
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Molecular Formula: C₉H₈N₂OS
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Molecular Weight: 192.24 g/mol
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IR (KBr, cm⁻¹): Appearance of a broad O-H stretch (~3200-3400 cm⁻¹) and a C=N stretch (~1640-1690 cm⁻¹), and disappearance of the C=O stretch of the starting ketone.
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¹H NMR: The spectrum is expected to show the disappearance of the acetyl methyl singlet and the appearance of a new methyl singlet at a slightly different chemical shift, along with a new singlet for the oxime hydroxyl proton. A mixture of (E) and (Z) isomers may be observed.
Step 3: Synthesis of 1-(1,3-Benzothiazol-2-yl)ethan-1-amine
This step involves the reduction of the oxime to the corresponding primary amine using a strong reducing agent.
Caption: Reduction of the oxime to the primary amine.
Materials and Reagents:
-
1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime
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Lithium aluminum hydride (LiAlH₄)
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Anhydrous Tetrahydrofuran (THF)
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Sodium sulfate, anhydrous
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Water
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15% Sodium hydroxide solution
Procedure:
-
A suspension of LiAlH₄ (2.0 eq) in anhydrous THF is prepared in a flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere.
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A solution of 1-(1,3-Benzothiazol-2-yl)ethan-1-one oxime (1.0 eq) in anhydrous THF is added dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.
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After the addition is complete, the reaction mixture is refluxed for an additional 4-6 hours.
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The reaction is cooled in an ice bath and the excess LiAlH₄ is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).
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The resulting granular precipitate is filtered off and washed with THF or diethyl ether.
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The combined filtrate is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude 1-(1,3-Benzothiazol-2-yl)ethan-1-amine.
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The product can be further purified by distillation under reduced pressure or by column chromatography if necessary.
Expected Characterization:
-
Molecular Formula: C₉H₁₀N₂S[2]
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Molecular Weight: 178.25 g/mol [2]
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IR (KBr, cm⁻¹): Disappearance of the C=N and O-H bands of the oxime and the appearance of N-H stretching bands for the primary amine (~3300-3400 cm⁻¹).
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¹H NMR: The spectrum should show a quartet for the methine proton (CH-NH₂) and a doublet for the methyl group, along with signals for the aromatic protons and the amine protons.
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¹³C NMR: The spectrum will show a signal for the new stereocenter (CH-NH₂) and the adjacent methyl group.
Step 4: Synthesis of 1-Benzothiazol-2-yl-ethylamine hydrochloride
This final step involves the formation of the hydrochloride salt.
Materials and Reagents:
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1-(1,3-Benzothiazol-2-yl)ethan-1-amine
-
Anhydrous diethyl ether or other suitable solvent (e.g., isopropanol, ethyl acetate)
-
Hydrochloric acid (concentrated, or as a solution in a suitable solvent like diethyl ether or dioxane)
Procedure:
-
The free base, 1-(1,3-Benzothiazol-2-yl)ethan-1-amine, is dissolved in a minimal amount of anhydrous diethyl ether.
-
The solution is cooled in an ice bath.
-
A solution of hydrochloric acid in diethyl ether (or another suitable solvent) is added dropwise with stirring. Alternatively, dry HCl gas can be bubbled through the solution.
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The hydrochloride salt will precipitate out of the solution as a solid.
-
The solid is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum to give 1-Benzothiazol-2-yl-ethylamine hydrochloride.
Expected Characterization:
-
Appearance: White to off-white crystalline solid.
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Molecular Formula: C₉H₁₁ClN₂S
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Molecular Weight: 214.72 g/mol
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Melting Point: The melting point should be determined and will be higher and sharper than that of the free base.
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IR (KBr, cm⁻¹): Broad absorption in the 2400-2800 cm⁻¹ region, characteristic of an amine salt (N⁺-H stretching).
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¹H NMR (DMSO-d₆ or D₂O): The chemical shifts of the protons adjacent to the nitrogen will be shifted downfield compared to the free base due to the presence of the ammonium salt. The NH₂ protons will appear as a broad singlet.
Mandatory Visualizations
Synthesis Pathway Diagram
Caption: Detailed four-step synthesis of 1-Benzothiazol-2-yl-ethylamine hydrochloride.
Mechanism of Oxime Reduction
The reduction of an oxime with lithium aluminum hydride is a key transformation in this synthesis. A plausible mechanism is outlined below.
Caption: Plausible mechanism for the reduction of an oxime to a primary amine using LiAlH₄.
